Cas no 200214-42-2 (Benzeneacetonitrile, 3-chloro-5-methyl-)

• Product Name: Benzeneacetonitrile, 3-chloro-5-methyl-
• CAS No: 200214-42-2
• MF: C₉H₈ClN
• MW: 165.619521141052
• CID: 3881330
• PubChem ID: 22600132
• Update Time: 2025-09-27

Benzeneacetonitrile, 3-chloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 3-chloro-5-methyl-
• 200214-42-2
• RUYGBTMQYNFGQM-UHFFFAOYSA-N
• 3-chloro-5-methylphenylacetonitrile
• SCHEMBL334575
• [(3-chloro-5-methylphenyl)]acetonitrile
• EN300-6767637
• 2-(3-chloro-5-methylphenyl)acetonitrile
• (3-Chloro-5-methyl-phenyl)-acetonitrile
• AKOS006310622

• Inchi： 1S/C9H8ClN/c1-7-4-8(2-3-11)6-9(10)5-7/h4-6H,2H2,1H3
• InChI Key： RUYGBTMQYNFGQM-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC(C)=CC(Cl)=C1

Computed Properties

• Exact Mass: 165.0345270Da
• Monoisotopic Mass: 165.0345270Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8Ų